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Compound of Interest

Compound Name:
4-((Ethoxycarbonyl)amino)benzoic

acid

Cat. No.: B1361193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safety, handling, and

experimental protocols related to 4-((Ethoxycarbonyl)amino)benzoic acid. The information is

intended to support researchers, scientists, and professionals in the field of drug development

in the safe and effective use of this compound.

Chemical and Physical Properties
4-((Ethoxycarbonyl)amino)benzoic acid, also known as N-(Ethoxycarbonyl)-4-aminobenzoic

acid, is a derivative of 4-aminobenzoic acid (PABA). Its chemical structure consists of a benzoic

acid moiety with an ethoxycarbonylamino group at the para position. This compound is often

used as an intermediate in organic synthesis for the development of pharmaceuticals and other

bioactive molecules.[1]

Table 1: Physicochemical Properties
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Property Value Source

Chemical Formula C₁₀H₁₁NO₄ [2]

Molecular Weight 209.20 g/mol [2]

Appearance
White to off-white

powder/crystalline solid
[3]

Melting Point
187-189 °C (for 4-

Aminobenzoic acid)

Boiling Point
340 °C (for 4-Aminobenzoic

acid)

Solubility

Soluble in hot water, ethanol,

ether, and ethyl acetate.

Slightly soluble in water at

room temperature.

[4]

pKa

Amino group: 2.42; Carboxyl

group: 4.88 (for 4-

Aminobenzoic acid)

[2]

Safety and Hazard Information
The safe handling of 4-((Ethoxycarbonyl)amino)benzoic acid is crucial in a laboratory and

research setting. While specific toxicity data for this compound is limited, information on the

parent compound, 4-aminobenzoic acid (PABA), and its ethyl ester, benzocaine, provides

valuable insights into its potential hazards.

Table 2: Hazard Identification

Hazard Statement Classification Source

May cause skin irritation Skin Irritant [3]

May cause serious eye

irritation
Eye Irritant [3]

May cause respiratory irritation Respiratory Irritant [3]
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Table 3: Toxicological Data (for related compounds)

Compound Test Route Species Value Source

4-

Aminobenzoi

c acid

LD50 Oral Rat >6 g/kg [5]

Benzocaine LD50 Oral Rat 3042 mg/kg [6]

2.1. First-Aid Measures

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

2.2. Handling and Storage

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid creating

dust. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away

from direct light and moisture.

2.3. Personal Protective Equipment (PPE)

Eye/Face Protection: Use chemical safety goggles.
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Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.

Experimental Protocols
The following are detailed methodologies for the synthesis, purification, and analysis of 4-
((Ethoxycarbonyl)amino)benzoic acid.

3.1. Synthesis of 4-((Ethoxycarbonyl)amino)benzoic acid

This protocol describes the synthesis of 4-((Ethoxycarbonyl)amino)benzoic acid from 4-

aminobenzoic acid and ethyl chloroformate.

Materials:

4-Aminobenzoic acid

Ethyl chloroformate

Sodium bicarbonate (NaHCO₃)

Water

Acetone

Hydrochloric acid (HCl)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Büchner funnel and flask
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Filter paper

Procedure:

In a round-bottom flask, dissolve 4-aminobenzoic acid in a 10% aqueous solution of

sodium bicarbonate.

Cool the flask in an ice bath with continuous stirring.

Slowly add ethyl chloroformate dropwise from a dropping funnel to the cooled solution.

Continue stirring the reaction mixture in the ice bath for 1-2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, acidify the mixture with dilute hydrochloric acid until a

precipitate forms.

Collect the precipitate by vacuum filtration using a Büchner funnel.

Wash the solid with cold water.

Dry the product in a desiccator or a vacuum oven at a low temperature.

3.2. Purification by Recrystallization

Materials:

Crude 4-((Ethoxycarbonyl)amino)benzoic acid

Ethanol

Water

Erlenmeyer flasks

Hot plate

Büchner funnel and flask
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Filter paper

Procedure:

Dissolve the crude product in a minimal amount of hot ethanol in an Erlenmeyer flask.

If there are insoluble impurities, perform a hot filtration.

Slowly add hot water to the clear solution until it becomes slightly turbid.

Allow the solution to cool slowly to room temperature.

Further cool the flask in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold ethanol-water mixture.

Dry the crystals to obtain the purified 4-((Ethoxycarbonyl)amino)benzoic acid.[7][8]

3.3. Analysis by High-Performance Liquid Chromatography (HPLC)

Instrumentation:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 5 µm particle size, 4.6 x 250 mm)

Mobile Phase:

A mixture of acetonitrile and water with 0.1% formic acid (e.g., 50:50 v/v). The exact ratio

may need to be optimized.

Procedure:

Prepare a standard solution of 4-((Ethoxycarbonyl)amino)benzoic acid of known

concentration in the mobile phase.

Prepare the sample solution by dissolving the synthesized product in the mobile phase.
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Set the flow rate to 1.0 mL/min.

Set the UV detector to a wavelength of 254 nm.

Inject the standard and sample solutions into the HPLC system.

Analyze the resulting chromatograms to determine the purity and concentration of the

product.

Biological Activity and Signaling Pathways
Derivatives of p-aminobenzoic acid (PABA) have been investigated for various biological

activities, including anti-inflammatory effects.[9][10][11] The anti-inflammatory action of some

benzoic acid derivatives is thought to be mediated through the inhibition of the NF-κB (nuclear

factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[12]

NF-κB Signaling Pathway Inhibition

The NF-κB pathway is a key regulator of inflammation. In its inactive state, NF-κB is

sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli lead to

the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the

nucleus and activate the transcription of pro-inflammatory genes. It is hypothesized that 4-
((Ethoxycarbonyl)amino)benzoic acid may exert anti-inflammatory effects by inhibiting one

or more steps in this pathway.
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Caption: Potential mechanism of anti-inflammatory action via NF-κB pathway inhibition.

Experimental Workflow for Investigating Anti-inflammatory Activity
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Caption: Workflow for evaluating the anti-inflammatory effects of the compound.

Conclusion
This technical guide provides essential information for the safe handling and use of 4-
((Ethoxycarbonyl)amino)benzoic acid in a research and development context. While specific

toxicological data for this compound is not extensively available, the provided information on
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related compounds serves as a valuable guide for risk assessment. The experimental protocols

offer a starting point for the synthesis, purification, and analysis of this compound. Further

research into its biological activities, particularly its potential role in modulating inflammatory

pathways, is warranted. It is imperative that all handling and experimental procedures are

conducted in accordance with institutional safety guidelines and by trained personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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